Cas no 80360-08-3 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- diethyl 2-[[4-[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanedioate
- NSC-346890
- CHEMBL442955
- SCHEMBL14027571
- DTXSID60319549
- NSC346890
- 80360-08-3
- L-Glutamic acid,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-, diethyl ester
- DS-011322
- L-Glutamic acid, N-[4-[[ (2,4-diaminopyrido[2, 3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-, diethyl ester
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- Inchi: InChI=1S/C24H29N7O5/c1-3-35-19(32)10-9-18(23(34)36-4-2)29-22(33)15-5-7-16(8-6-15)27-12-14-11-17-20(25)30-24(26)31-21(17)28-13-14/h5-8,11,13,18,27H,3-4,9-10,12H2,1-2H3,(H,29,33)(H4,25,26,28,30,31)
- InChI Key: ZFWPBCDEDNIZTL-UHFFFAOYSA-N
- SMILES: CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(N=C(N=C3N=C2)N)N
Computed Properties
- Exact Mass: 495.223
- Monoisotopic Mass: 495.223
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 36
- Rotatable Bond Count: 13
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 184Ų
Experimental Properties
- Density: 1.347
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.656
Related Literature
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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